1,3-bis-ethoxycarbonyl-S-methyl isothiourea

• Molecular Formula: C8H14N2O4S
• Molecular Weight: 234.28 g/mol
• IUPAC Name: ethyl N-[(ethoxycarbonylamino)-methylsulfanylmethylidene]carbamate
• InChI: InChI=1S/C8H14N2O4S/c1-4-13-7(11)9-6(15-3)10-8(12)14-5-2/h4-5H2,1-3H3,(H,9,10,11,12)
• InChI Key: PHIKPDFYPILSFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=NC(=O)OCC)SC

Description

1,3-bis-ethoxycarbonyl-S-methyl isothiourea is a useful research compound. Its molecular formula is C8H14N2O4S and its molecular weight is 234.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-2-thiopseudourea sulfate (15 g; 53.9 mmol; 1 eq) was suspended in 20 mL of water and cooled to 0°-5° C. Ethyl chloroformate (29.2 g, 269 mmol; 5 eq) was added and the mixture was stirred for 5 minutes. Sodium hydroxide solution (25% w/w) was added drop-wise until the pH reached 8 (by pH paper). The white solid was collected by filtration and air dried to give 1,3-dicarboethoxy-2-methyl-2-thiopseudourea (22.2 g, 88%) as a white solid, mp 42°-44° C. A small portion was dried in vacuo for analysis.